Cas no 79641-99-9 (Carbamic acid,(3-methyl-2-furanyl)-, 1,1-dimethylethyl ester (9CI))

• Product Name: Carbamic acid,(3-methyl-2-furanyl)-, 1,1-dimethylethyl ester (9CI)
• CAS No: 79641-99-9
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 555814
• PubChem ID: 45091905
• Update Time: 2025-04-19

Carbamic acid,(3-methyl-2-furanyl)-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,(3-methyl-2-furanyl)-, 1,1-dimethylethyl ester (9CI)
• Carbamic acid,(3-methyl-2-furanyl)-,1,1-dimethylethyl ester(9ci)
• tert-Butyl (3-methylfuran-2-yl)carbamate
• 79641-99-9

• Inchi： 1S/C10H15NO3/c1-7-5-6-13-8(7)11-9(12)14-10(2,3)4/h5-6H,1-4H3,(H,11,12)
• InChI Key： WWJDMLAMKZUDRA-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C)C=CO1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 197.105
• Monoisotopic Mass: 197.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.5A^2
• XLogP3: 2.2